![molecular formula C19H29N3O2 B5291263 2-(1-isobutyl-3-oxo-2-piperazinyl)-N-(1-methyl-1-phenylethyl)acetamide](/img/structure/B5291263.png)
2-(1-isobutyl-3-oxo-2-piperazinyl)-N-(1-methyl-1-phenylethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(1-isobutyl-3-oxo-2-piperazinyl)-N-(1-methyl-1-phenylethyl)acetamide, also known as IPPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
2-(1-isobutyl-3-oxo-2-piperazinyl)-N-(1-methyl-1-phenylethyl)acetamide exerts its pharmacological effects by binding to the GABA-A receptor, which is a ligand-gated ion channel that mediates inhibitory neurotransmission in the brain. It enhances the activity of the GABA-A receptor, leading to an increase in chloride ion influx and hyperpolarization of the neuronal membrane. This results in a decrease in neuronal excitability and neurotransmitter release, leading to the observed pharmacological effects of this compound.
Biochemical and Physiological Effects
This compound has been shown to exhibit a range of biochemical and physiological effects, including anticonvulsant, analgesic, anxiolytic, and sedative properties. It has also been shown to modulate the release of various neurotransmitters, including GABA, glutamate, and dopamine. Additionally, this compound has been shown to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
The synthesis method of 2-(1-isobutyl-3-oxo-2-piperazinyl)-N-(1-methyl-1-phenylethyl)acetamide has been optimized for high yield and purity, making it suitable for various lab experiments. Its pharmacological effects have been extensively studied, making it a well-characterized compound for use in research. However, its potential side effects and toxicity have not been fully elucidated, and further studies are needed to determine its safety and efficacy in humans.
Future Directions
For 2-(1-isobutyl-3-oxo-2-piperazinyl)-N-(1-methyl-1-phenylethyl)acetamide research could include elucidating its mechanism of action in more detail, optimizing its pharmacokinetic properties, and conducting clinical trials to determine its safety and efficacy in humans. Additionally, this compound could be further studied for its potential applications in PET imaging, as well as its use as a tool for studying GABA-A receptor function in the brain.
Conclusion
In conclusion, this compound is a promising chemical compound with potential applications in various fields such as medicinal chemistry, neuroscience, and biochemistry. Its well-characterized pharmacological effects and optimized synthesis method make it a valuable tool for research. Further studies are needed to determine its safety and efficacy in humans, as well as its potential applications in PET imaging and GABA-A receptor function research.
Synthesis Methods
2-(1-isobutyl-3-oxo-2-piperazinyl)-N-(1-methyl-1-phenylethyl)acetamide can be synthesized through a multistep process involving the reaction of piperazine, isobutyryl chloride, and N-(1-methyl-1-phenylethyl)acetamide. The final product is obtained through purification and isolation using chromatographic techniques. The synthesis method of this compound has been optimized for high yield and purity, making it suitable for various applications.
Scientific Research Applications
2-(1-isobutyl-3-oxo-2-piperazinyl)-N-(1-methyl-1-phenylethyl)acetamide has been extensively studied for its potential applications in various fields such as medicinal chemistry, neuroscience, and biochemistry. It has been shown to possess neuroprotective, anticonvulsant, and analgesic properties, making it a promising candidate for the treatment of neurological disorders such as epilepsy and neuropathic pain. This compound has also been studied for its potential use as a radiotracer in positron emission tomography (PET) imaging, which could aid in the diagnosis and treatment of various diseases.
Properties
IUPAC Name |
2-[1-(2-methylpropyl)-3-oxopiperazin-2-yl]-N-(2-phenylpropan-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H29N3O2/c1-14(2)13-22-11-10-20-18(24)16(22)12-17(23)21-19(3,4)15-8-6-5-7-9-15/h5-9,14,16H,10-13H2,1-4H3,(H,20,24)(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
POEYCPFSZUDMNX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN1CCNC(=O)C1CC(=O)NC(C)(C)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H29N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.